(E)-3-((2-chlorobenzyl)thio)-2-(phenylsulfonyl)-3-(m-tolylamino)acrylonitrile

• IUPAC Name: (E)-2-(benzenesulfonyl)-3-[(2-chlorophenyl)methylsulfanyl]-3-(3-methylanilino)prop-2-enenitrile
• InChI: InChI=1S/C23H19ClN2O2S2/c1-17-8-7-10-19(14-17)26-23(29-16-18-9-5-6-13-21(18)24)22(15-25)30(27,28)20-11-3-2-4-12-20/h2-14,26H,16H2,1H3/b23-22+
• InChI Key: HRQSSECECSRIQQ-GHVJWSGMSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=C(C#N)S(=O)(=O)C2=CC=CC=C2)SCC3=CC=CC=C3Cl
• Isomeric SMILES: CC1=CC(=CC=C1)N/C(=C(/C#N)\S(=O)(=O)C2=CC=CC=C2)/SCC3=CC=CC=C3Cl
• Molecular Formula: C23H19ClN2O2S2
• Molecular Weight: 455.0 g/mol

Description

(E)-3-((2-chlorobenzyl)thio)-2-(phenylsulfonyl)-3-(m-tolylamino)acrylonitrile is a compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the acrylonitrile family and is known to possess a wide range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Biological Activity

• A study explored the synthesis and anti-HIV activity of new compounds derived from α-amino acids, indicating potential pathways for developing antiviral agents through structural modifications of similar compounds (Syed et al., 2011).
• Research into thiourea dioxide as a green and affordable reducing agent for the polymerization of various monomers, including acrylonitrile, points to environmental-friendly methods in polymer science, hinting at broader applications for similar compounds in green chemistry (Mendonça et al., 2019).

Material Science and Optoelectronics

• The design, synthesis, and characterization of thiophene dyes for enhanced nonlinear optical limiting demonstrate the potential of such compounds in developing photonic or optoelectronic devices, which may extend to compounds with similar structures for protecting human eyes and optical sensors (Anandan et al., 2018).

Polymer Science

• A study on the synthesis of CF3S(O)n-containing enaminones as precursors for the synthesis of pyrimidine-4(3H)-ones opens the door to new synthetic routes in medicinal chemistry, highlighting the utility of compounds with acrylonitrile components in creating pharmaceutical intermediates (Sokolenko et al., 2017).

Chemical Synthesis and Catalysis

• Research demonstrating the use of o-[(trimethylsilyl)methyl]benzyl p-tolyl sulfone for synthesis and cycloaddition of substituted o-quinodimethanes provides insights into the versatile synthetic applications of sulfones in organic chemistry, suggesting potential methodologies for compounds with similar functional groups (Lenihan & Shechter, 1999).

Anticancer Research

• The synthesis and evaluation of anticancer activity of new thiopyrano[2,3-d]thiazoles incorporating a pyrazole moiety underscore the relevance of such chemical frameworks in drug discovery, hinting at the potential biomedical applications of similar structures (Metwally, Badawy, & Okpy, 2015).